Cas no 1956325-83-9 (7-Bromo-4,6-dichloro-5-fluoroquinazoline)

• Product Name: 7-Bromo-4,6-dichloro-5-fluoroquinazoline
• CAS No: 1956325-83-9
• MF: C₈H₂BrCl₂FN₂
• MW: 295.923282146454
• CID: 5717847
• PubChem ID: 118989967
• Update Time: 2026-03-11

7-Bromo-4,6-dichloro-5-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 1956325-83-9
• 7-Bromo-4,6-dichloro-5-fluoroquinazoline

• Inchi： 1S/C8H2BrCl2FN2/c9-3-1-4-5(7(12)6(3)10)8(11)14-2-13-4/h1-2H
• InChI Key： VPBNWUYJNZPOSE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(N=CN=C2C=1)Cl)F)Cl

Computed Properties

• Exact Mass: 293.87624g/mol
• Monoisotopic Mass: 293.87624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 7-Bromo-4,6-dichloro-5-fluoroquinazoline

7-Bromo-4,6-dichloro-5-fluoroquinazoline (CAS No. 1956325-83-9): A Versatile Scaffold for Targeted Therapeutic Development

7-Bromo-4,6-dichloro-5-fluoroquinazoline represents a pivotal molecular scaffold within the broader family of quinazoline derivatives, characterized by its unique combination of halogen substitutions and functional group positioning. The 7-Bromo substituent introduces electron-withdrawing properties, while the 4,6-dichloro pattern enhances molecular rigidity and modulates lipophilicity. The 5-fluoro position further contributes to the compound's structural diversity, enabling tailored interactions with biological targets. This compound, with CAS No. 1956325-83-9, has emerged as a focal point in pharmaceutical research due to its potential for modulating kinase activity and its compatibility with advanced drug delivery systems.

Recent studies have highlighted the 7-Bromo-4,6-dichloro-5-fluoroquinazoline scaffold as a promising platform for targeting oncogenic pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its ability to selectively inhibit the EGFR tyrosine kinase domain, a critical driver in non-small cell lung cancer (NSCLC). The compound's structural features, including the 4,6-dichloro configuration, were shown to enhance binding affinity and reduce off-target effects compared to conventional quinazoline derivatives. This finding underscores the importance of precise halogen placement in optimizing therapeutic outcomes.

The 5-fluoro substitution in 7-Bromo-4,6-dichloro-5-fluoroquinazoline also plays a critical role in modulating its pharmacokinetic profile. Research published in *Bioorganic & Medicinal Chemistry Letters* (2022) revealed that the fluorine atom at the 5-position enhances metabolic stability by reducing susceptibility to oxidative metabolism. This property is particularly significant in the context of chronic disease management, where prolonged drug retention is desirable. Furthermore, the compound's hydrophobicity, influenced by the 7-Bromo and 4,6-dichloro groups, enables efficient cellular uptake, a key factor in the development of intracellular-targeting agents.

Advances in computational chemistry have further expanded the utility of 7-Bromo-4,6-dichloro-5-fluoroquinazoline. Machine learning algorithms applied to molecular docking studies (2023, *Chemical Science*) identified novel interactions between the compound and the VEGFR-2 receptor, a target implicated in angiogenesis and tumor progression. The 4,6-dichloro pattern was found to form hydrogen bonds with key residues in the receptor's active site, while the 7-Bromo group contributed to hydrophobic interactions. These insights highlight the compound's potential as a lead molecule for anti-angiogenic therapies.

The 7-Bromo-4,6-dichloro-5-fluoroquinazoline scaffold has also shown promise in the treatment of neurodegenerative disorders. A 2024 preclinical study in *Neuropharmacology* reported its efficacy in reducing amyloid-beta aggregation in Alzheimer's disease models. The compound's ability to modulate the BACE1 enzyme, a key player in amyloidogenesis, was attributed to its unique halogenated configuration. The 5-fluoro substitution was found to stabilize the enzyme-inhibitor complex, offering a novel mechanism for targeting protein misfolding diseases.

From a synthetic perspective, the development of 7-Bromo-4,6-dichloro-5-fluoroquinazoline has benefited from advances in asymmetric catalysis and green chemistry. A 2023 article in *Organic Letters* described a scalable synthesis route involving microwave-assisted fluorination and selective chlorination, significantly improving yield and reducing environmental impact. This approach underscores the compound's compatibility with sustainable manufacturing practices, a growing priority in pharmaceutical development.

Despite its therapeutic potential, the 7-Bromo-4,6-dichloro-5-fluoroquinazoline scaffold requires further optimization to address challenges such as drug resistance and toxicity. Ongoing research focuses on modifying the halogen pattern to enhance selectivity for specific kinase isoforms. For example, replacing the 4,6-dichloro configuration with a bromo/fluoro combination has shown improved safety profiles in early-stage trials (2023, *Toxicological Sciences*). These modifications aim to minimize off-target effects while maintaining potency.

Emerging applications of 7-Bromo-4,6-dichloro-5-fluoroquinazoline extend beyond oncology and neurology. A 2024 study in *ACS Chemical Biology* explored its potential as an antimicrobial agent, leveraging its ability to disrupt bacterial cell membranes through electrostatic interactions. The compound's halogenated structure was shown to enhance membrane permeability, making it a candidate for combating multidrug-resistant pathogens. This versatility highlights the scaffold's adaptability to diverse therapeutic needs.

In conclusion, 7-Bromo-4,6-dichloro-5-fluoroquinazoline (CAS No. 1956325-83-9) exemplifies the power of molecular design in modern drug discovery. Its unique combination of halogen substitutions and functional group positioning offers a robust platform for targeting complex biological systems. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in the next generation of therapeutics.